Cas no 2408970-92-1 (Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3))
Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3) Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3)
-
- Inchi: 1S/C10H21N3.ClH/c1-12-5-7-13(8-6-12)10(9-11)3-2-4-10;/h2-9,11H2,1H3;1H
- InChI Key: WMLUEEFNHHHLOY-UHFFFAOYSA-N
- SMILES: C(C1(N2CCN(C)CC2)CCC1)N.Cl
Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7536924-0.05g |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanamine trihydrochloride |
2408970-92-1 | 95.0% | 0.05g |
$238.0 | 2025-03-10 | |
| Enamine | EN300-7536924-0.1g |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanamine trihydrochloride |
2408970-92-1 | 95.0% | 0.1g |
$355.0 | 2025-03-10 | |
| Enamine | EN300-7536924-0.25g |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanamine trihydrochloride |
2408970-92-1 | 95.0% | 0.25g |
$509.0 | 2025-03-10 | |
| Enamine | EN300-7536924-0.5g |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanamine trihydrochloride |
2408970-92-1 | 95.0% | 0.5g |
$803.0 | 2025-03-10 | |
| Enamine | EN300-7536924-1.0g |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanamine trihydrochloride |
2408970-92-1 | 95.0% | 1.0g |
$1029.0 | 2025-03-10 | |
| Enamine | EN300-7536924-2.5g |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanamine trihydrochloride |
2408970-92-1 | 95.0% | 2.5g |
$2014.0 | 2025-03-10 | |
| Enamine | EN300-7536924-5.0g |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanamine trihydrochloride |
2408970-92-1 | 95.0% | 5.0g |
$2981.0 | 2025-03-10 | |
| Enamine | EN300-7536924-10.0g |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanamine trihydrochloride |
2408970-92-1 | 95.0% | 10.0g |
$4421.0 | 2025-03-10 | |
| Aaron | AR028TM6-50mg |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanaminetrihydrochloride |
2408970-92-1 | 95% | 50mg |
$353.00 | 2025-02-17 | |
| Aaron | AR028TM6-100mg |
1-[1-(4-methylpiperazin-1-yl)cyclobutyl]methanaminetrihydrochloride |
2408970-92-1 | 95% | 100mg |
$514.00 | 2025-02-17 |
Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3) Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3)
Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3) and its Applications in Modern Chemical Biology
Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3), with the CAS number 2408970-92-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of a cyclobutane ring and a piperazine moiety in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.
The compound's structure, featuring a cyclobutane ring substituted with an amine group and a 4-methyl-1-piperazinyl side chain, contributes to its versatility in biological interactions. The cyclobutane ring is known for its stability and rigidity, which can influence the compound's binding affinity to biological targets. Additionally, the piperazine moiety is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with various biological receptors.
In recent years, there has been growing interest in the development of novel compounds that incorporate cyclobutane derivatives for their potential therapeutic benefits. Studies have shown that cyclobutane-based molecules can exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability. These characteristics are particularly important in the design of drugs that require efficient absorption and distribution within the body.
The hydrochloride salt form of Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, enhances the compound's solubility in water, making it more suitable for formulation into injectable solutions or oral medications. This solubility advantage is crucial for ensuring that the drug can be effectively delivered to target tissues and organs.
Recent research has highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. For instance, studies have investigated its interactions with various enzymes and receptors involved in neurological disorders. The piperazine moiety, in particular, has been found to interact with serotonin receptors, suggesting potential applications in treating conditions such as depression and anxiety.
Moreover, the cyclobutane ring's stability suggests that this compound may exhibit a longer half-life once administered, reducing the frequency of dosing required for therapeutic effect. This could be particularly beneficial for patients who require long-term treatment.
Another area of interest is the compound's potential as an intermediate in the synthesis of more complex molecules. The structural features of Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3), make it a versatile building block for designing new drugs with tailored properties. Researchers can modify its structure to enhance specific pharmacological activities or to improve its metabolic stability.
The compound's hydrochloride salt form also facilitates its use in various chemical reactions due to the presence of chloride ions, which can participate in or influence reaction mechanisms. This makes it a valuable reagent in synthetic chemistry laboratories.
In conclusion, Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and favorable chemical properties make it suitable for various applications, from drug development to synthetic chemistry. As research continues to uncover new insights into its biological activity and potential therapeutic benefits, this compound is likely to play an increasingly important role in modern chemical biology.
2408970-92-1 (Cyclobutanemethanamine, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:3)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)